Cas no 1363383-18-9 (Tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate)

Tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate is a spirocyclic compound featuring a hydroxyl group at the 7-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen. The spiro[3.5]nonane scaffold provides structural rigidity, which can enhance binding selectivity in medicinal chemistry applications. The Boc group offers stability under basic conditions and can be selectively deprotected under acidic conditions, making it useful in multi-step synthetic routes. The hydroxyl group serves as a versatile handle for further functionalization, enabling derivatization for drug discovery or material science. This compound is valuable as an intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks.
Tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate structure
1363383-18-9 structure
Product Name:Tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
CAS No:1363383-18-9
MF:C13H23NO3
MW:241.326624155045
MDL:MFCD20926146
CID:1090405
PubChem ID:71239877
Update Time:2025-10-19

Tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
    • 2-Boc-7-hydroxy-2-azaspiro[3.5]nonane
    • 2-AZASPIRO[3.5]NONANE-2-CARBOXYLIC ACID, 7-HYDROXY-, 1,1-DIMETHYLETHYL ESTER
    • NQHGYUZNWXIZID-UHFFFAOYSA-N
    • 2-Boc-2-azaspiro[3.5]nonan-7-ol
    • PB27258
    • FCH1631179
    • AK143000
    • OR317310
    • AX8282563
    • AB0081749
    • 2-AZASPIRO[3.5]NONANE-2-CARBOXYLIC ACID
    • 7-Hydroxy-2-azaspiro[3.5]nonane-2-carb
    • EN300-1698802
    • SCHEMBL14662117
    • Z1505711059
    • tert-Butyl7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
    • MFCD20926146
    • 1363383-18-9
    • DB-100721
    • SY098579
    • DTXSID60744251
    • AKOS022175496
    • F2147-4307
    • 7-Hydroxy-2-azaspiro[3.5]nonane-2-carboxylic acid 1,1-dimethylethyl ester
    • AS-42095
    • Tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
    • MDL: MFCD20926146
    • Inchi: 1S/C13H23NO3/c1-12(2,3)17-11(16)14-8-13(9-14)6-4-10(15)5-7-13/h10,15H,4-9H2,1-3H3
    • InChI Key: NQHGYUZNWXIZID-UHFFFAOYSA-N
    • SMILES: OC1CCC2(CC1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

  • Exact Mass: 241.16779360g/mol
  • Monoisotopic Mass: 241.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 350.7±42.0 °C at 760 mmHg
  • Flash Point: 165.9±27.9 °C
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate Security Information

Tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A289000304-250mg
tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
1363383-18-9 95%
250mg
475.24 USD 2021-06-15
Alichem
A289000304-1g
tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
1363383-18-9 95%
1g
971.25 USD 2021-06-15
Alichem
A289000304-5g
tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
1363383-18-9 95%
5g
1,999.20 USD 2021-06-15
abcr
AB448679-1 g
7-Hydroxy-2-azaspiro[3.5]nonane-2-carboxylic acid 1,1-dimethylethyl ester, 95%; .
1363383-18-9 95%
1g
€709.40 2023-07-18
Apollo Scientific
OR317310-1g
2-Boc-7-hydroxy-2-azaspiro[3.5]nonane
1363383-18-9 95%
1g
£169.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T22380-250mg
tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
1363383-18-9 95%
250mg
¥2158.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T22380-100mg
tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
1363383-18-9 95%
100mg
¥1298.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T22380-1g
tert-Butyl 7-hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
1363383-18-9 95%
1g
¥4658.0 2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
A882958-1g
2-AZASPIRO[3.5]NONANE-2-CARBOXYLIC ACID, 7-HYDROXY-, 1,1-DIMETHYLETHYL ESTER
1363383-18-9 95%
1g
¥15,028.00 2022-09-02
TRC
B702825-100mg
tert-Butyl 7-Hydroxy-2-azaspiro[3.5]nonane-2-carboxylate
1363383-18-9
100mg
$ 190.00 2023-04-18
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD